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Compound of Interest

Compound Name: UCB-H

Cat. No.: B1194916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the performance of the positron emission

tomography (PET) tracer ¹⁸F-UCB-H in studies assessing synaptic vesicle glycoprotein 2A

(SV2A), a key marker of synaptic density. While large-scale multi-center studies dedicated

solely to ¹⁸F-UCB-H are not extensively published, this document synthesizes data from

various independent preclinical and human studies to offer a comparative analysis of its

efficacy and characteristics against other prominent SV2A PET tracers.

Quantitative Performance Data
The following tables summarize key performance metrics for ¹⁸F-UCB-H and its alternatives,

providing a quantitative basis for comparison.

Table 1: Test-Retest Reliability of SV2A PET Tracers
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Tracer Species
Test-Retest
Variability (%)

Brain Regions Reference

¹⁸F-UCB-H Rat 10.4 ± 6.5 Whole Brain [1][2][3]

¹¹C-UCB-J Human ~5 Various [4][5]

¹⁸F-SynVesT-1 Mouse

<10 (mean

absolute

variability)

Various

Table 2: In Vitro Binding Affinity (Ki) for Human SV2A

Tracer Ki (nM) Reference

¹⁸F-UCB-H Nanomolar affinity [1][2][3]

¹⁸F-SDM-16 0.9 [6]

Table 3: In Vivo Distribution Volume (Vt) in Control Subjects

Tracer Species Brain Region Vt (mL/cm³) Reference

¹⁸F-UCB-H Rat Whole Brain 9.76 ± 0.52 [1][2][3]

¹¹C-UCB-J Human Various - [7]

Table 4: Metabolism of SV2A PET Tracers (Intact Parent Fraction in Plasma)
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Tracer Species
Time Post-
Injection

Intact Parent
(%)

Reference

¹⁸F-UCB-H
Non-human

Primate
15 min 37 ± 3.9 [8]

30 min 29.5 ± 3.4 [8]

60 min 19 ± 3.5 [8]

¹⁸F-UCB-J Mouse 5 min 65.5 ± 3.2 [9]

15 min 21.0 ± 2.7 [9]

30 min 12.6 ± 2.7 [9]

¹⁸F-SDM-16 Rhesus Monkey -

Metabolically

more stable than

other SV2A

tracers

[6]

Experimental Protocols
Detailed methodologies are crucial for the replication and comparison of findings. Below are

representative experimental protocols for preclinical and clinical ¹⁸F-UCB-H PET studies.

Preclinical ¹⁸F-UCB-H PET Imaging in Rodents
Radiotracer Synthesis: ¹⁸F-UCB-H is typically synthesized via a multi-step process involving

nucleophilic fluorination.[10]

Animal Preparation: Studies often utilize rats, which are anesthetized (e.g., with isoflurane)

for the duration of the experiment. Catheters are inserted for tracer injection and arterial

blood sampling.[1][2][3]

PET Scan Acquisition:

A transmission scan (e.g., 10 minutes with a ⁵⁷Co source) is performed for attenuation

correction.[10]
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¹⁸F-UCB-H (e.g., 140 ± 20 MBq) is injected as an intravenous bolus.[1][2][10]

Dynamic emission data are recorded for 60-90 minutes.[10]

Arterial Blood Sampling: An arteriovenous shunt and a β-microprobe system can be used to

measure the arterial input function.[1][2]

Data Analysis:

Time-activity curves (TACs) are generated for various brain regions.

The distribution volume (Vt) is often calculated using Logan graphical analysis.[1][2][3]

Clinical ¹⁸F-UCB-H PET Imaging in Humans (General
Protocol)

Subject Preparation: Participants are typically required to fast for a specified period before

the scan.

Radiotracer Administration: ¹⁸F-UCB-H is administered intravenously.

PET Scan Acquisition:

A low-dose CT scan is performed for attenuation correction.

Dynamic PET data are acquired for a period of 60 to 90 minutes following tracer injection.

Arterial Blood Sampling: Arterial blood is sampled throughout the scan to determine the

metabolite-corrected arterial input function.

Data Analysis:

PET images are reconstructed and co-registered with the subject's MRI.

Regional TACs are derived.

Kinetic modeling (e.g., two-tissue compartment model or Logan graphical analysis) is

applied to estimate Vt.
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Caption: Simplified diagram of SV2A's role in neurotransmitter release.

Experimental Workflow for a Preclinical ¹⁸F-UCB-H PET
Study
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Caption: General workflow for a preclinical ¹⁸F-UCB-H PET experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1194916?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

